Cas no 95895-33-3 (1-Bromo-2-(4-fluorophenyl)acetylene)

1-Bromo-2-(4-fluorophenyl)acetylene is a halogenated arylacetylene compound commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromoacetylene moiety and a fluorophenyl group—make it valuable for cross-coupling reactions, such as Sonogashira and Suzuki couplings, enabling efficient C–C bond formation. The fluorine substituent enhances electronic properties, influencing reactivity and selectivity in target transformations. This compound is particularly useful in the preparation of fluorinated aromatic systems, which are prevalent in agrochemicals, materials science, and bioactive molecules. High purity grades ensure consistent performance in sensitive applications. Proper handling is advised due to its reactivity as an acetylene derivative.

1-Bromo-2-(4-fluorophenyl)acetylene structure

95895-33-3 structure

Product Name:1-Bromo-2-(4-fluorophenyl)acetylene

CAS No:95895-33-3

MF:C₈H₄BrF

MW:199.019764900208

MDL:MFCD30726076

CID:4355643

PubChem ID:11148318

Update Time:2025-06-08

1-Bromo-2-(4-fluorophenyl)acetylene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(bromoethynyl)-4-fluoro-
- 1-Bromo-2-(4-fluorophenyl)acetylene
- 1-(bromoethynyl)-4-fluorobenzene
- Benzene, 1-(2-bromoethynyl)-4-fluoro-
- SCHEMBL989900
- 1-(2-bromoethynyl)-4-fluorobenzene
- BRTJRZDQIBGKIH-UHFFFAOYSA-N
- 1-bromoethynyl-4-fluoro-benzene
- 95895-33-3
- 4-Fluorophenylethynyl bromide
- MDL： MFCD30726076
- Inchi： 1S/C8H4BrF/c9-6-5-7-1-3-8(10)4-2-7/h1-4H
- InChI Key： BRTJRZDQIBGKIH-UHFFFAOYSA-N
- SMILES： BrC#CC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 197.94804g/mol
Monoisotopic Mass: 197.94804g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 0Å²

1-Bromo-2-(4-fluorophenyl)acetylene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B178485-500mg	1-Bromo-2-(4-fluorophenyl)acetylene	95895-33-3		500mg	$ 350.00	2022-06-07
TRC	B178485-1000mg	1-Bromo-2-(4-fluorophenyl)acetylene	95895-33-3		1g	$ 575.00	2022-06-07
TRC	B178485-2500mg	1-Bromo-2-(4-fluorophenyl)acetylene	95895-33-3		2500mg	$ 1145.00	2022-06-07
Matrix Scientific	172820-1g	1-Bromo-2-(4-fluorophenyl)acetylene, 95%	95895-33-3	95%	1g	$390.00	2023-09-11
Matrix Scientific	172820-5g	1-Bromo-2-(4-fluorophenyl)acetylene, 95%	95895-33-3	95%	5g	$750.00	2023-09-11
Matrix Scientific	172820-10g	1-Bromo-2-(4-fluorophenyl)acetylene, 95%	95895-33-3	95%	10g	$1110.00	2023-09-11